4-(4-Fluorophenyl)-3-propyl-1H-pyrazol-5-amine hydrochloride

• IUPAC Name: 4-(4-fluorophenyl)-5-propyl-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C12H14FN3.ClH/c1-2-3-10-11(12(14)16-15-10)8-4-6-9(13)7-5-8;/h4-7H,2-3H2,1H3,(H3,14,15,16);1H
• InChI Key: GOFJYCZKORVKSH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=NN1)N)C2=CC=C(C=C2)F.Cl
• Molecular Formula: C12H15ClFN3
• Molecular Weight: 255.72 g/mol

Description

This compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The 4-fluorophenyl group suggests the presence of a phenyl ring (a cyclic group of six carbon atoms) with a fluorine atom attached at the 4th position.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrazoles can participate in various reactions such as substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Properties such as solubility, melting point, boiling point, and stability could be predicted based on its structural components.

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. For instance, if this compound is intended for use as a pharmaceutical, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety measures.